Cas no 1998-58-9 (2,3,5,6-Tetrafluoro-4-Iodo-Phenol)
2,3,5,6-Tetrafluoro-4-Iodo-Phenol is a fluorinated phenolic compound featuring a highly electron-deficient aromatic ring due to the presence of four fluorine substituents and an iodine atom. This structure enhances its reactivity in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The strong electron-withdrawing effects of the fluorine atoms improve stability and selectivity in derivatization processes. Its iodine moiety further enables functionalization via metal-catalyzed coupling reactions. The compound’s high purity and well-defined reactivity profile make it suitable for precision applications in advanced organic synthesis and material science.
1998-58-9 structure
Product Name:2,3,5,6-Tetrafluoro-4-Iodo-Phenol
CAS No:1998-58-9
MF:C6HF4IO
MW:291.969628095627
MDL:MFCD05663755
CID:138430
PubChem ID:15064542
Update Time:2025-06-07
2,3,5,6-Tetrafluoro-4-Iodo-Phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,3,5,6-tetrafluoro-4-iodo-
- 2,3,5,6-TETRAFLUORO-4-IODOPHENOL
- 2,3,4,5-TETRAFLUOROBENZENEBORONIC ACID
- 2,3,5,6-Tetrafluor-4-iod-phenol
- 4-Iod-2,3,5,6-tetrafluorphenol
- 4-Iodo-2,3,5,6-tetrafluorophenol
- 4-iodotetrafluorophenol
- Phenol,2,3,5,6-tetrafluoro-4-iodo
- p-Iodotetrafluorophenol
- Tetrafluor-2,3,5,6-iod-4-phenol
- DTXSID40567743
- Phenol, 2,3,5,6-tetrafluoro-4-iodo-
- 1998-58-9
- MFCD05663755
- AKOS015910334
- SCHEMBL26801661
- 2,3,5,6-Tetrafluoro-4-Iodo-Phenol
-
- MDL： MFCD05663755
- Inchi： 1S/C6HF4IO/c7-1-3(9)6(12)4(10)2(8)5(1)11/h12H
- InChI Key： RNCXHJYIEFKIJW-UHFFFAOYSA-N
- SMILES： IC1=C(C(=C(C(=C1F)F)O)F)F
Computed Properties
- Exact Mass: 291.90100
- Monoisotopic Mass: 291.90082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Melting Point: 48-50°C
- PSA: 20.23000
- LogP: 2.55320
2,3,5,6-Tetrafluoro-4-Iodo-Phenol Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
2,3,5,6-Tetrafluoro-4-Iodo-Phenol Customs Data
- HS CODE：2908199090
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
2,3,5,6-Tetrafluoro-4-Iodo-Phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002301-250mg |
2,3,5,6-Tetrafluoro-4-iodophenol |
1998-58-9 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A014002301-500mg |
2,3,5,6-Tetrafluoro-4-iodophenol |
1998-58-9 | 97% | 500mg |
$839.45 | 2023-09-02 | |
| Alichem | A014002301-1g |
2,3,5,6-Tetrafluoro-4-iodophenol |
1998-58-9 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| TRC | T222985-100mg |
2,3,5,6-Tetrafluoro-4-Iodo-Phenol |
1998-58-9 | 100mg |
$ 235.00 | 2022-06-03 | ||
| TRC | T222985-250mg |
2,3,5,6-Tetrafluoro-4-Iodo-Phenol |
1998-58-9 | 250mg |
$ 485.00 | 2022-06-03 | ||
| TRC | T222985-500mg |
2,3,5,6-Tetrafluoro-4-Iodo-Phenol |
1998-58-9 | 500mg |
$ 775.00 | 2022-06-03 | ||
| abcr | AB154674-1 g |
2,3,5,6-Tetrafluoro-4-iodophenol; . |
1998-58-9 | 1g |
€378.00 | 2023-05-08 | ||
| abcr | AB154674-1g |
2,3,5,6-Tetrafluoro-4-iodophenol; . |
1998-58-9 | 1g |
€378.00 | 2025-03-19 | ||
| A2B Chem LLC | AB09124-1g |
Phenol, 2,3,5,6-tetrafluoro-4-iodo- |
1998-58-9 | 1g |
$395.00 | 2024-04-20 |
2,3,5,6-Tetrafluoro-4-Iodo-Phenol Related Literature
-
Yudai Morota,Takanaga Suzuki,Kira B. Landenberger RSC Adv. 2022 12 2641
-
Akihiro Takemura,Linda J. McAllister,Peter B. Karadakov,Natalie E. Pridmore,Adrian C. Whitwood,Duncan W. Bruce CrystEngComm 2014 16 4254
-
Christer B. Aaker?y,Sheelu Panikkattu,Prashant D. Chopade,John Desper CrystEngComm 2013 15 3125
-
Carsten Pr?sang,H. Loc Nguyen,Peter N. Horton,Adrian C. Whitwood,Duncan W. Bruce Chem. Commun. 2008 6164
-
Janaka C. Gamekkanda,Abhijeet S. Sinha,John Desper,Marijana ?akovi?,Christer B. Aaker?y New J. Chem. 2018 42 10539
1998-58-9 (2,3,5,6-Tetrafluoro-4-Iodo-Phenol) Related Products
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- 144292-42-2(1-Ethoxy-2,3-difluoro-4-iodobenzene)
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